Cas no 2034260-26-7 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide
• CAS No: 2034260-26-7
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 6520610
• PubChem ID: 92110476
• Update Time: 2025-11-01

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide
• 2034260-26-7
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-2,2-dimethylpropanamide
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide
• N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)pivalamide
• F6506-0527
• AKOS026701828

• Inchi： 1S/C15H19NO3S/c1-14(2,3)13(17)16-10-15(18,11-6-8-20-9-11)12-5-4-7-19-12/h4-9,18H,10H2,1-3H3,(H,16,17)
• InChI Key： JBMRGIOLGNPNIO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)(CNC(C(C)(C)C)=O)O

Computed Properties

• Exact Mass: 293.10856464g/mol
• Monoisotopic Mass: 293.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide (CAS No. 2034260-26-7): An Overview

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide (CAS No. 2034260-26-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide is composed of a furan ring, a thiophene ring, and a substituted amide group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The furan ring is known for its aromaticity and reactivity, while the thiophene ring contributes to the molecule's lipophilicity and stability. The hydroxyl and amide groups further enhance the compound's solubility and reactivity.

Recent studies have focused on the synthesis of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide using various methodologies. One notable approach involves the reaction of 3-bromothiophene with 1-(furan-2-yl)-1-hydroxyethanone in the presence of a palladium catalyst. This method has been reported to yield high purity and yield of the target compound. Another synthetic route involves the condensation of 1-(furan-2-yl)-1-hydroxyethanone with 3-thiophenecarboxylic acid in the presence of a coupling agent such as EDC·HCl.

The biological activities of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2,2-dimethylpropanamide have been extensively studied in recent years. One of the most significant findings is its potent anti-inflammatory activity. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. Additionally, it has been reported to exhibit anti-proliferative effects on cancer cells, particularly in breast and colon cancer cell lines.

In vivo studies have further confirmed the therapeutic potential of N-2-(furan-2-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -hydroxy - (thiophen -3 - yl ) ethyl - ₂ ,₂ - dimethylpropanamide. Animal models have demonstrated that this compound can significantly reduce inflammation and pain in conditions such as arthritis and neuropathic pain. Moreover, it has shown promise in reducing tumor growth and metastasis in preclinical cancer models.

The mechanism of action of N - ( f u r a n -₂ - y l ) -₂ - h y d r o x y -₂ - ( t h i o p h e n -₃ - y l ) e t h y l -₂ ,₂ - d i m e t h y l p r o p a n a m i d e is not yet fully understood but is believed to involve multiple pathways. It has been suggested that the compound may act by modulating key signaling pathways such as NF-kB and MAPK, which are involved in inflammation and cell proliferation. Additionally, it may interact with specific receptors or enzymes to exert its therapeutic effects.

Despite its promising therapeutic potential, further research is needed to fully elucidate the pharmacokinetic properties and safety profile of N - ( f u r a n -₂ - y l ) -₂ - h y d r o x y -₂ - ( t h i o p h e n -₃ - y l ) e t h y l -₂ ,₂ - d i m e t h y l p r o p a n a m i d e. Preclinical studies are currently underway to evaluate its bioavailability, metabolism, and toxicity. These studies will provide crucial information for advancing this compound into clinical trials.

In conclusion, N -( furan -₂-y l ) -( hydroxy ) -( thiophen -(₃-y l ) ethyl -( dimethylpropanamide (CAS No. 2034260–‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‐7) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further investigation. As research continues to advance our understanding of this compound, it holds great potential for improving patient outcomes in various medical conditions.